Cas no 1785248-79-4 (2,2-Difluoro-3-hydroxy-3,4,4-trimethylpentanoic acid)

2,2-Difluoro-3-hydroxy-3,4,4-trimethylpentanoic acid is a fluorinated carboxylic acid derivative characterized by its unique structural features, including a difluoromethyl group and a tertiary hydroxy moiety. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for pharmaceuticals, agrochemicals, and specialty materials. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, making it valuable for modifying bioactive molecules. The hydroxy and carboxylic acid functional groups provide reactive handles for further derivatization. Its sterically hindered structure may also influence stereoselective reactions. The compound's distinct properties make it suitable for applications requiring tailored fluorinated building blocks with precise control over molecular conformation and reactivity.
2,2-Difluoro-3-hydroxy-3,4,4-trimethylpentanoic acid structure
1785248-79-4 structure
Product Name:2,2-Difluoro-3-hydroxy-3,4,4-trimethylpentanoic acid
CAS No:1785248-79-4
MF:C8H14F2O3
MW:196.191770076752
CID:5713969
PubChem ID:105449659
Update Time:2025-10-13

2,2-Difluoro-3-hydroxy-3,4,4-trimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1599436
    • 2,2-Difluoro-3-hydroxy-3,4,4-trimethylpentanoicacid
    • 2,2-Difluoro-3-hydroxy-3,4,4-trimethylpentanoic acid
    • 1785248-79-4
    • Pentanoic acid, 2,2-difluoro-3-hydroxy-3,4,4-trimethyl-
    • Inchi: 1S/C8H14F2O3/c1-6(2,3)7(4,13)8(9,10)5(11)12/h13H,1-4H3,(H,11,12)
    • InChI Key: OHWLECKBXNQFDO-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)(C(C)(C(C)(C)C)O)F

Computed Properties

  • Exact Mass: 196.09110063g/mol
  • Monoisotopic Mass: 196.09110063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Density: 1.198±0.06 g/cm3(Predicted)
  • Boiling Point: 279.7±40.0 °C(Predicted)
  • pka: 1.40±0.10(Predicted)

2,2-Difluoro-3-hydroxy-3,4,4-trimethylpentanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1599436-0.05g
2,2-difluoro-3-hydroxy-3,4,4-trimethylpentanoic acid
1785248-79-4
0.05g
$1091.0 2023-06-04
Enamine
EN300-1599436-0.1g
2,2-difluoro-3-hydroxy-3,4,4-trimethylpentanoic acid
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$1144.0 2023-06-04
Enamine
EN300-1599436-0.25g
2,2-difluoro-3-hydroxy-3,4,4-trimethylpentanoic acid
1785248-79-4
0.25g
$1196.0 2023-06-04
Enamine
EN300-1599436-0.5g
2,2-difluoro-3-hydroxy-3,4,4-trimethylpentanoic acid
1785248-79-4
0.5g
$1247.0 2023-06-04
Enamine
EN300-1599436-1.0g
2,2-difluoro-3-hydroxy-3,4,4-trimethylpentanoic acid
1785248-79-4
1g
$1299.0 2023-06-04
Enamine
EN300-1599436-2.5g
2,2-difluoro-3-hydroxy-3,4,4-trimethylpentanoic acid
1785248-79-4
2.5g
$2548.0 2023-06-04
Enamine
EN300-1599436-5.0g
2,2-difluoro-3-hydroxy-3,4,4-trimethylpentanoic acid
1785248-79-4
5g
$3770.0 2023-06-04
Enamine
EN300-1599436-10.0g
2,2-difluoro-3-hydroxy-3,4,4-trimethylpentanoic acid
1785248-79-4
10g
$5590.0 2023-06-04
Enamine
EN300-1599436-50mg
2,2-difluoro-3-hydroxy-3,4,4-trimethylpentanoic acid
1785248-79-4
50mg
$768.0 2023-09-23
Enamine
EN300-1599436-100mg
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